3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride involves the reaction of 1-phenyl-3-(pyrazol-4-yl)urea with sodium cyanide followed by hydrolysis of the resulting nitrile to yield the final product.", "Starting Materials": [ "1-phenyl-3-(pyrazol-4-yl)urea", "Sodium cyanide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 1-phenyl-3-(pyrazol-4-yl)urea in water.", "Step 2: Add sodium cyanide to the solution and stir for several hours at room temperature.", "Step 3: Acidify the reaction mixture with hydrochloric acid.", "Step 4: Extract the resulting nitrile with a suitable organic solvent.", "Step 5: Purify the product by recrystallization from a suitable solvent to obtain 3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride." ] } | |
CAS RN |
2648938-90-1 |
Molecular Formula |
C10H9ClN4 |
Molecular Weight |
220.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
